Cas no 174562-25-5 ( )
structure
Product Name:
CAS No:174562-25-5
MF:C6H8N2O3S
MW:188.204319953918
CID:877854
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxylicacid,2-amino-4-methoxy-,methylester(9CI)
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- Inchi: 1S/C6H8N2O3S/c1-10-4-3(5(9)11-2)12-6(7)8-4/h1-2H3,(H2,7,8)
- InChI Key: ZTUUQIIWBVJNEW-UHFFFAOYSA-N
- SMILES: S1C(C(OC)=O)=C(OC)N=C1N
Computed Properties
- Exact Mass: 188.026
- Monoisotopic Mass: 188.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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